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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for in vitro assays to characterize the activity

of AZD5718, a potent and selective inhibitor of the 5-lipoxygenase-activating protein (FLAP).

Introduction
AZD5718 is an orally active, reversible inhibitor of FLAP, a crucial protein in the biosynthesis of

leukotrienes.[1][2] Leukotrienes are pro-inflammatory lipid mediators implicated in a variety of

inflammatory diseases.[3][4] By inhibiting FLAP, AZD5718 effectively suppresses the

production of all leukotrienes, including Leukotriene B4 (LTB4) and the cysteinyl-leukotrienes

(LTC4, LTD4, and LTE4).[5][6] These protocols describe standard in vitro methods to quantify

the inhibitory activity of AZD5718.

Mechanism of Action
The 5-lipoxygenase (5-LO) pathway is responsible for the production of leukotrienes from

arachidonic acid.[7] In response to cellular stimulation, 5-LO translocates to the nuclear

membrane where it interacts with FLAP. FLAP facilitates the transfer of arachidonic acid to 5-
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LO, which then catalyzes the initial steps of leukotriene synthesis.[3][8] AZD5718 binds to

FLAP, preventing its interaction with 5-LO and thereby inhibiting the entire leukotriene

biosynthesis cascade.[5][9]
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Caption: Leukotriene biosynthesis pathway and the inhibitory action of AZD5718 on FLAP.

Quantitative Data Summary
The following table summarizes the key in vitro potency and binding affinity data for AZD5718.

Parameter Value Assay Condition Reference

IC50 39 nM
LTB4 production in

human whole blood
[1][7][8]

IC50 2.0 nM (free)
LTB4 production in

human whole blood
[7]

IC50 6.0 nM FLAP binding affinity [7]

Kd
0.0044 µmol/L (4.4

nM)

Equilibrium

dissociation constant
[1]

Koff 1.27 min-1
Estimated binding off-

rate
[1]
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Experimental Protocols
Human Whole Blood Assay for LTB4 Production
This ex vivo assay is a physiologically relevant method to determine the potency of FLAP

inhibitors in the complex environment of human blood.[10]

Objective: To measure the IC50 of AZD5718 for the inhibition of calcium ionophore-stimulated

LTB4 production in human whole blood.

Materials:

Freshly drawn human whole blood (anticoagulant: heparin)

AZD5718

Dimethyl sulfoxide (DMSO)

Calcium ionophore A23187

Phosphate-buffered saline (PBS)

Methanol (for quenching and protein precipitation)

LTB4 ELISA kit or LC-MS/MS system for quantification

96-well plates

Incubator (37°C)

Centrifuge

Protocol:

Compound Preparation:

Prepare a stock solution of AZD5718 in DMSO.
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Perform serial dilutions of the AZD5718 stock solution in DMSO to create a concentration

range for testing (e.g., 10 µM to 0.1 nM).

The final DMSO concentration in the assay should be kept constant and low (e.g., <0.5%)

to avoid affecting cellular activity.

Assay Procedure:

Dispense a small volume of the diluted AZD5718 solutions or DMSO (vehicle control) into

the wells of a 96-well plate.

Add fresh human whole blood to each well.

Pre-incubate the plate at 37°C for a specified time (e.g., 15-30 minutes) to allow the

compound to interact with the cells.

Stimulation of LTB4 Production:

Prepare a working solution of calcium ionophore A23187 in a suitable solvent.

Add the A23187 solution to each well (except for unstimulated controls) to a final

concentration that elicits a robust LTB4 response.

Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes) to stimulate LTB4

synthesis.

Sample Processing:

Stop the reaction by adding cold methanol to each well. This will also precipitate proteins.

Centrifuge the plate to pellet the cell debris and precipitated proteins.

Collect the supernatant for LTB4 analysis.

LTB4 Quantification:

Quantify the concentration of LTB4 in the supernatant using a commercially available

LTB4 ELISA kit according to the manufacturer's instructions or by a validated LC-MS/MS
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method.

Data Analysis:

Calculate the percentage inhibition of LTB4 production for each concentration of AZD5718
relative to the vehicle control.

Plot the percentage inhibition against the logarithm of the AZD5718 concentration.

Determine the IC50 value by fitting the data to a four-parameter logistic equation.
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Caption: Experimental workflow for the human whole blood LTB4 inhibition assay.
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FLAP Radioligand Binding Assay
This in vitro assay directly measures the binding affinity of a test compound to the FLAP

protein.

Objective: To determine the IC50 or Ki of AZD5718 for binding to FLAP.

Materials:

Cell membranes prepared from cells expressing FLAP (e.g., human neutrophils or

engineered cell lines)

Radiolabeled FLAP inhibitor (e.g., [3H]MK-886)

AZD5718

Assay buffer

Glass fiber filters

Scintillation counter

Filtration apparatus

Protocol:

Compound Preparation:

Prepare serial dilutions of AZD5718 in the assay buffer.

Binding Reaction:

In a multi-tube format, combine the cell membranes, the radiolabeled FLAP inhibitor at a

fixed concentration, and varying concentrations of AZD5718 or buffer (for total and non-

specific binding).

Incubate the mixture to allow the binding to reach equilibrium.

Separation of Bound and Free Ligand:
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Rapidly filter the reaction mixture through glass fiber filters using a filtration apparatus.

Wash the filters with cold assay buffer to remove unbound radioligand.

Detection:

Place the filters in scintillation vials with scintillation fluid.

Quantify the amount of radioactivity retained on the filters using a scintillation counter.

Data Analysis:

Calculate the specific binding by subtracting the non-specific binding (in the presence of a

high concentration of an unlabeled ligand) from the total binding.

Determine the concentration of AZD5718 that inhibits 50% of the specific binding of the

radioligand (IC50).

The Ki can be calculated from the IC50 using the Cheng-Prusoff equation if the Kd of the

radioligand is known.

Cellular Leukotriene Biosynthesis Assay (Intact Cells)
This assay measures the ability of a compound to inhibit the production of leukotrienes in

whole cells, such as human polymorphonuclear leukocytes (PMNLs) or monocytes.[10]

Objective: To assess the functional inhibition of the 5-LO pathway by AZD5718 in a cellular

context.

Materials:

Isolated human PMNLs or a suitable cell line

AZD5718

Cell culture medium

Calcium ionophore A23187
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Reagents for leukotriene extraction

ELISA kit or LC-MS/MS system for leukotriene quantification

Protocol:

Cell Culture and Plating:

Culture and harvest the cells.

Plate the cells in a multi-well plate at a defined density.

Compound Treatment:

Pre-incubate the cells with various concentrations of AZD5718 for a specified duration.

Stimulation:

Stimulate the cells with a calcium ionophore (e.g., A23187) to activate the 5-LO pathway.

Leukotriene Extraction and Quantification:

Stop the reaction and extract the leukotrienes (e.g., LTB4) from the cell supernatant.

Quantify the amount of the specific leukotriene using ELISA or LC-MS/MS.

Data Analysis:

Calculate the IC50 value as the concentration of AZD5718 that reduces leukotriene

production by 50%.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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